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This technical guide provides a comprehensive overview of the core thermodynamic properties

of molten potassium sodium carbonate mixtures. Molten alkali carbonates, particularly

eutectic compositions of potassium and sodium carbonate, are of significant interest in various

high-temperature applications, including thermal energy storage, molten carbonate fuel cells,

and as specialized reaction media.[1][2] Accurate thermodynamic data is crucial for the design,

modeling, and optimization of processes involving these materials.

Thermodynamic Properties
The following sections summarize key thermodynamic data for molten potassium sodium
carbonate systems. The properties are presented as a function of temperature where

applicable.

Density
The density of molten salts is a fundamental property required for engineering design,

particularly for calculating volumetric storage capacity and fluid dynamics.[3] Density typically

exhibits a linear decrease with increasing temperature. Molecular dynamics simulations and

experimental measurements have been employed to determine the density of various Na₂CO₃-

K₂CO₃ compositions.[4][5] For the Na₂CO₃-K₂CO₃ eutectic, simulation results have shown a
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density decrease from 1.776 g/cm³ at 873 K to 1.690 g/cm³ at 1073 K, showing good

agreement with experimental data.[6][7]

Table 1: Density of Molten Sodium-Potassium Carbonate Mixtures

Composition
(mol%)

Temperature (K) Density (g/cm³) Reference

Na₂CO₃-K₂CO₃
Eutectic

873 1.776 [6][7]

Na₂CO₃-K₂CO₃

Eutectic
1073 1.690 [6][7]

Pure Na₂CO₃ 1140 1.97 [8]

| Pure K₂CO₃ | 1190 | 1.90 |[8] |

Viscosity
Viscosity is a critical transport property that influences fluid handling, pumping requirements,

and heat transfer characteristics.[9] The viscosity of molten alkali carbonates is relatively low,

on the order of a few millipascal-seconds (mPa·s), and decreases with increasing temperature,

typically following an Arrhenian relationship.[10] For instance, the viscosity of pure molten

Na₂CO₃, K₂CO₃, and Li₂CO₃ is in the range of 3-20 mPa·s between 750-1000 °C.[10]

Table 2: Viscosity of Molten Sodium-Potassium Carbonate Systems

Composition Temperature (K) Viscosity (mPa·s) Reference

Na₂CO₃–NaCl–KCl
Eutectic

873 3.117 [6]

Na₂CO₃–NaCl–KCl

Eutectic
1073 1.755 [6]

Ternary Li-Na-K

Carbonate
> Eutectic Temp. ~40 [11]
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| Ternary Li-Na-K Carbonate | 1073 (800 °C) | 4.3 |[11] |

Surface Tension
Surface tension data is important for understanding wetting behavior, capillary effects in porous

media (like fuel cell electrodes), and interfacial phenomena.[12] The maximum bubble pressure

method is a widely used technique for measuring the surface tension of molten salts.[13][14]

Table 3: Surface Tension of Molten Alkali Carbonate Systems

Composition
(mol%)

Temperature (K)
Surface Tension
(mN/m)

Reference

Li₂CO₃-K₂CO₃
(62:38)

Not Specified 205 [15]

| Li₂CO₃-Na₂CO₃ / Li₂CO₃-K₂CO₃ | Not Specified | Varies with composition |[12] |

Heat Capacity
Specific heat capacity is a crucial parameter for thermal energy storage applications, as it

dictates the amount of heat a given mass of salt can store.[16] Differential Scanning

Calorimetry (DSC) is a common method for measuring the heat capacity of molten salts. For

the ternary eutectic (LiNaK)₂CO₃, a constant value for heat capacity has been suggested at

1.61 J·g⁻¹·K⁻¹.[17]

Table 4: Heat Capacity of Molten Alkali Carbonate Mixtures

Composition Temperature (K)
Specific Heat
Capacity (J·g⁻¹·K⁻¹)

Reference

Na₂CO₃–NaCl–KCl
Eutectic

Liquid Phase 1.268 [18]

Li₂CO₃-K₂CO₃

Eutectic (62:38)
Not Specified 1.61 [12]

| Ternary (LiNaK)₂CO₃ Eutectic | 723 - 873 | 1.61 (constant) |[17] |
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Enthalpy of Fusion
The enthalpy of fusion, or latent heat, is the energy absorbed or released during the solid-liquid

phase transition. This property is particularly important for phase change material (PCM)

applications in thermal energy storage.

Table 5: Enthalpy of Fusion for Carbonate Eutectic Systems

Composition Enthalpy of Fusion (J/g) Reference

| Na₂CO₃–NaCl–KCl Eutectic | 392.00 |[6][18] |

Thermal Conductivity
Thermal conductivity measures a material's ability to conduct heat and is a key parameter in

designing efficient heat exchangers.[19] There is limited data available for the thermal

conductivity of molten carbonate mixtures, and values can be influenced by the material's

phase.[19]

Table 6: Thermal Conductivity of Alkali Carbonate Systems

Composition Temperature (°C)
Thermal
Conductivity
(W·m⁻¹·K⁻¹)

Reference

Ternary Li-Na-K
Carbonate

Not specified 0.612 [20]

Li₂CO₃ (solid) 25 ~3 [19]

| Na₂CO₃ (solid) | 25 | ~1.7 |[19] |

Experimental Protocols
Accurate measurement of thermodynamic properties at high temperatures is challenging due to

the corrosive nature of molten salts. Several specialized techniques have been developed and

refined for this purpose.
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Density Measurement
Archimedean Method: This is a widely used technique for measuring molten salt density.[3]

[21] It operates on the principle of buoyancy, where a bob of known volume is submerged in

the molten salt.[21] The apparent weight of the bob is measured, and the density of the liquid

is calculated from the buoyant force. Corrections for surface tension effects on the

suspension wire are often necessary for high accuracy.[21]

Pycnometric Method: This method involves filling a container of a precisely known volume (a

pycnometer) with the molten salt at a specific temperature.[3] The mass of the salt is then

determined, allowing for the calculation of density. This technique can be adapted for high

temperatures using specialized, robust equipment.[3]

X-ray Imaging: A more recent technique involves using X-ray transmission to image the

molten salt within a furnace.[22] By calibrating the image and processing it, the precise

volume of the liquid salt can be determined. Combined with a measurement of the sample's

mass, the density can be calculated with high accuracy.[22]

Viscosity Measurement
Rotational Viscometry: This common method uses a rotational rheometer, where a spindle is

immersed in the molten salt and rotated at a known speed.[23][24] The torque required to

rotate the spindle is measured, which is directly related to the viscosity of the fluid. This

technique is suitable for a wide range of viscosities and temperatures.[24]

Oscillating Pendulum/Cup Method: This technique involves either an oscillating sphere or an

oscillating cup (cylinder) immersed in the molten salt.[9] The damping of the oscillations

caused by the viscous drag of the fluid is measured. From this damping, the viscosity can be

calculated using established equations.[9]

Falling Ball Viscometer: In this method, a sphere is dropped into the molten salt, and its

terminal velocity is measured.[25] The viscosity is then calculated using Stokes' law, taking

into account the densities of the sphere and the molten salt.[25]

Surface Tension Measurement
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Maximum Bubble Pressure Method: This is one of the most reliable and widely used

techniques for molten salts.[13][26] An inert gas is slowly bubbled through a capillary

immersed in the melt. The maximum pressure required to form a bubble is measured, which

is related to the surface tension of the liquid.[14][27]

Sessile Drop Method: In this technique, a drop of the molten salt is placed on a flat, non-

wetting substrate.[26][28] The shape of the drop is captured photographically, and the

surface tension is calculated by analyzing the drop's dimensions.[28]

Heat Capacity and Enthalpy of Fusion Measurement
Differential Scanning Calorimetry (DSC): DSC is a powerful thermal analysis technique used

to measure heat flow into or out of a sample as a function of temperature or time.[29] To

measure the heat capacity, a sample is heated at a constant rate, and the heat flow is

compared to that of a known standard. For the enthalpy of fusion, the DSC measures the

total heat absorbed during the melting phase transition. Proper encapsulation of the

corrosive salt sample is critical for successful DSC measurements at high temperatures.

Visualizations
The following diagrams illustrate key concepts and workflows related to the study of molten

potassium sodium carbonate.
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Caption: Relationship between core thermodynamic properties and their relevance in key

applications.
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Caption: Experimental workflow for density measurement using the Archimedean method.
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Caption: Simplified phase transition diagram for a eutectic carbonate mixture.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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